molecular formula C7H13NO2 B12280442 3-tert-Butyl-1,3-oxazolidin-2-one CAS No. 40482-46-0

3-tert-Butyl-1,3-oxazolidin-2-one

Cat. No.: B12280442
CAS No.: 40482-46-0
M. Wt: 143.18 g/mol
InChI Key: BVRKJDJSSFTJMG-UHFFFAOYSA-N
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Preparation Methods

The synthesis of 3-tert-Butyl-1,3-oxazolidin-2-one can be achieved through various synthetic routes. One common method involves the reaction of tert-butylamine with ethylene carbonate under mild conditions to form the desired oxazolidinone . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

3-tert-Butyl-1,3-oxazolidin-2-one undergoes several types of chemical reactions, including:

Common reagents and conditions used in these reactions include organic solvents like dichloromethane and catalysts like palladium on carbon. Major products formed from these reactions depend on the specific reagents and conditions used.

Mechanism of Action

The mechanism of action of 3-tert-Butyl-1,3-oxazolidin-2-one involves its interaction with specific molecular targets and pathways. In the context of its antimicrobial activity, the compound inhibits bacterial protein synthesis by binding to the bacterial ribosome . This prevents the formation of the initiation complex, thereby halting bacterial growth and proliferation.

Properties

CAS No.

40482-46-0

Molecular Formula

C7H13NO2

Molecular Weight

143.18 g/mol

IUPAC Name

3-tert-butyl-1,3-oxazolidin-2-one

InChI

InChI=1S/C7H13NO2/c1-7(2,3)8-4-5-10-6(8)9/h4-5H2,1-3H3

InChI Key

BVRKJDJSSFTJMG-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)N1CCOC1=O

Origin of Product

United States

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